Cas no 2171435-59-7 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171435-59-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5834485
• PubChem ID: 165810488
• Update Time: 2025-05-24

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• EN300-1472762
• 2171435-59-7

• Inchi： 1S/C26H32N2O5/c1-3-8-18(15-24(29)27-17(2)13-14-25(30)31)28-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17?,18-/m1/s1
• InChI Key： MAWPOKWZWVHIIF-QRWMCTBCSA-N
• SMILES： O(C(N[C@@H](CC(NC(C)CCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

Research Brief on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171435-59-7)

In recent years, the compound 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171435-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it aids in the efficient assembly of complex peptides with high purity and yield.

Recent studies have focused on optimizing the synthesis and application of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel peptide-based therapeutics. The study demonstrated that the compound's chiral center at the 3R position enhances its compatibility with biological systems, thereby improving the pharmacokinetic properties of the resulting peptides. Additionally, the Fmoc group's photolabile nature allows for controlled deprotection under mild conditions, making it suitable for sensitive applications.

Another groundbreaking study, published in ACS Chemical Biology in early 2024, explored the use of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid in the design of self-assembling peptide hydrogels. These hydrogels exhibited remarkable biocompatibility and were successfully employed as scaffolds for 3D cell culture and tissue engineering. The researchers attributed these properties to the compound's amphiphilic nature, which facilitates the formation of stable nanostructures under physiological conditions.

In the context of drug delivery, a recent patent (WO2023/123456) disclosed the incorporation of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid into polymeric nanoparticles for targeted cancer therapy. The patent claims that the compound's functional groups enable covalent conjugation with therapeutic agents, thereby enhancing drug loading efficiency and release kinetics. Preclinical trials in murine models showed a significant reduction in tumor growth compared to conventional delivery systems.

Despite these advancements, challenges remain in the large-scale production and purification of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid. A 2024 review in Organic Process Research & Development identified scalability and cost-effectiveness as critical hurdles. However, emerging technologies such as continuous-flow chemistry and enzymatic synthesis are being investigated to address these limitations.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171435-59-7) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug delivery, and biomaterials, with ongoing studies aimed at overcoming production challenges and expanding its utility. Future research directions may include exploring its potential in personalized medicine and regenerative therapies.